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Compound of Interest

Compound Name: Methyl 3-mercaptobenzoate

Cat. No.: B014478

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Methyl 3-mercaptobenzoate, a compound of interest in organic synthesis and
pharmaceutical research. This document outlines its key physical and chemical characteristics,
presents detailed experimental protocols for their determination, and offers a logical workflow
for the characterization of such a chemical entity.

Core Physicochemical Data

Methyl 3-mercaptobenzoate is an ester derivative of benzoic acid containing a thiol group. Its
properties are crucial for its handling, storage, and application in synthetic and developmental

workflows.

Table 1: Physicochemical Properties of Methyl 3-mercaptobenzoate
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Property Value Source(s)
CAS Number 72886-42-1 [11[2]
Molecular Formula CsHs02S [1][2]
Molecular Weight 168.21 g/mol [11[2]
Appearance Colourless to Pale Yellow Qil [1]

Boiling Point 65-75 °C at 0.5 mmHg [1][3]

Density (Predicted)

1.202 + 0.06 g/cm?3

[1]3]

Slightly soluble in Chloroform,

Solubility DMSO, Ethyl Acetate, [1]
Methanol
pKa (Predicted) 5.89+£0.10 [1]

Storage Conditions

Refrigerator, Under Inert

Atmosphere

[1]14]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key

physicochemical properties of a liquid compound like Methyl 3-mercaptobenzoate.

The boiling point is a critical physical constant for characterizing a liquid. The Thiele tube

method is a common and effective technique that requires a small amount of sample.[5]

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)
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e Heat source (e.g., Bunsen burner or heating mantle)
¢ Mineral oil or other suitable heating bath liquid

e Rubber band or thread for attachment

Procedure:

o Sample Preparation: Fill the small test tube with Methyl 3-mercaptobenzoate to a depth of
2-3 cm.

o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid and the sealed end protruding above the surface.[6]

o Assembly: Attach the test tube to the thermometer using a rubber band or thread, ensuring
the sample is level with the thermometer bulb.

» Heating: Insert the assembly into the Thiele tube containing mineral oil, making sure the
heating liquid level is above the sample but below the top of the test tube.[6]

o Observation: Gently heat the side arm of the Thiele tube.[6] As the temperature rises, air
trapped in the capillary tube will slowly bubble out.

» Continue heating until a continuous and rapid stream of bubbles emerges from the capillary
tube's open end. This indicates the liquid's vapor pressure has overcome the atmospheric
pressure.

e Recording the Boiling Point: Remove the heat source and allow the apparatus to cool slowly.
The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is the boiling point of the sample.[5] Record this temperature.

e For accuracy, repeat the determination at least twice and calculate the average.
This gravimetric method provides a precise measurement of a liquid's density.[7]
Apparatus:

o Pycnometer (density bottle) of a known volume (e.g., 10 mL or 25 mL)
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e Analytical balance (accurate to £0.0001 g)

e Thermometer

o Constant temperature water bath

Procedure:

e Clean and Dry: Thoroughly clean and dry the pycnometer and its stopper.

e Mass of Empty Pycnometer: Weigh the empty, dry pycnometer with its stopper on the
analytical balance (m1).[7]

e Mass of Pycnometer with Sample: Fill the pycnometer completely with Methyl 3-
mercaptobenzoate, ensuring no air bubbles are present. Insert the stopper, allowing excess
liquid to escape through the capillary. Carefully wipe the outside of the pycnometer dry.

» Allow the filled pycnometer to equilibrate to a constant temperature (e.g., 20 °C) in a water
bath.

» Weigh the filled pycnometer (mz2).

o Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with distilled water,
following the same procedure, and weigh it at the same temperature (ms).

o Calculation: The density (p) of the sample is calculated using the following formula:
o p_sample =[(mz2-mi)/(ms-mi)]* p_water
o Where p_water is the known density of water at the experimental temperature.

This protocol establishes the qualitative solubility of Methyl 3-mercaptobenzoate in various
solvents.

Apparatus:

e Small test tubes
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Graduated pipettes or droppers
Vortex mixer (optional)
Sample of Methyl 3-mercaptobenzoate

A selection of solvents (e.g., water, ethanol, diethyl ether, chloroform, DMSO)

Procedure:

Initial Setup: Place approximately 20-30 mg (or 1-2 drops) of Methyl 3-mercaptobenzoate
into a small test tube.[8]

Solvent Addition: Add the selected solvent (e.g., chloroform) dropwise, starting with about 0.5
mL.[8]

Mixing: Shake or vortex the test tube vigorously for 1-2 minutes to facilitate dissolution.
Observation: Observe the mixture against a contrasting background.
o Soluble: The sample forms a clear, homogenous solution with no visible particles.

o Slightly Soluble: A significant portion of the sample dissolves, but some undissolved
material remains, or the solution appears cloudy.

o Insoluble: The sample does not visibly dissolve in the solvent.

Incremental Addition: If the substance does not dissolve completely, continue adding the
solvent in small increments (e.g., 0.5 mL portions) up to a total volume of 3 mL, shaking after
each addition.[8]

Record Results: Record the solubility classification for each solvent tested. The process
should be conducted at a controlled temperature, as temperature significantly influences
solubility.[9]

Visualization of Experimental Workflow
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The characterization of a chemical substance like Methyl 3-mercaptobenzoate follows a
logical progression from acquisition to detailed analysis. The following diagram illustrates this
standard workflow.
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Caption: Workflow for the physicochemical characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Methyl 3-Mercaptobenzoate | 72886-42-1 [chemicalbook.com]

. scbt.com [scbt.com]

. Methyl 3-Mercaptobenzoate | 72886-42-1 [amp.chemicalbook.com]

. 72886-42-1|Methyl 3-mercaptobenzoate|BLD Pharm [bldpharm.com]
. chem.libretexts.org [chem.libretexts.org]

. vVijaynazare.weebly.com [vijaynazare.weebly.com]

°
~ (o)) ()] EEN w N =

. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

e 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
e 9. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]

 To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of Methyl 3-mercaptobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014478#physicochemical-properties-of-methyl-3-
mercaptobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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